1,3,5-Naphthalenetrisulfonate

• IUPAC Name: naphthalene-1,3,5-trisulfonate
• InChI: InChI=1S/C10H8O9S3/c11-20(12,13)6-4-8-7(10(5-6)22(17,18)19)2-1-3-9(8)21(14,15)16/h1-5H,(H,11,12,13)(H,14,15,16)(H,17,18,19)/p-3
• InChI Key: INMHJULHWVWVFN-UHFFFAOYSA-K
• Canonical SMILES: C1=CC2=C(C=C(C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C1)S(=O)(=O)[O-]
• Molecular Formula: C10H5O9S3-3
• Molecular Weight: 365.3 g/mol

Description

1,3,5-Naphthalenetrisulfonate (NTS) is a chemical compound that is widely used in various scientific research applications. It is a water-soluble compound that has been extensively studied for its unique chemical and physical properties. NTS is a trisulfonate derivative of naphthalene and is also known as NTS-3 or NTS sodium salt.

Mechanism of Action

The mechanism of action of 1,3,5-Naphthalenetrisulfonate is based on its ability to bind to metal ions. The compound contains three sulfonate groups that can coordinate with metal ions such as calcium, magnesium, and zinc. This coordination results in a change in the fluorescence properties of NTS, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been demonstrated to inhibit the activity of calcium-dependent enzymes such as phospholipase A2 and protein kinase C. NTS has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3,5-Naphthalenetrisulfonate in lab experiments include its water solubility, low toxicity, and high sensitivity for metal ion detection. However, the limitations of NTS include its relatively low selectivity for metal ions and its potential interference with other fluorescent probes.

Future Directions

There are several future directions for the use of 1,3,5-Naphthalenetrisulfonate in scientific research. One potential application is its use as a biosensor for the detection of metal ions in living cells. Another direction is the development of NTS-based fluorescent probes for the detection of specific proteins and nucleic acids. Additionally, the use of NTS in drug delivery systems is an area of active research.

Synthesis Methods

The synthesis of 1,3,5-Naphthalenetrisulfonate can be achieved through several methods. One of the most commonly used methods is the reaction of naphthalene with sulfuric acid and oleum. The resulting compound is then treated with sodium hydroxide to yield NTS. Other methods include the reaction of naphthalene with chlorosulfonic acid or the reaction of naphthalene with sulfur trioxide.

Scientific Research Applications

1,3,5-Naphthalenetrisulfonate has been extensively studied for its various scientific research applications. It is commonly used as a fluorescent probe to detect metal ions in biological and environmental samples. NTS has also been used as a pH indicator and as a fluorescent probe for the detection of proteins and nucleic acids.